Cas no 78152-52-0 ( )

• Product Name: &nbsp
• CAS No: 78152-52-0
• MF: C₇H₁₆N₄O₂
• MW: 188.227540969849
• CID: 984087
• PubChem ID: 349416
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[3-(methylcarbamoylamino)propyl]urea
• N,N'-Bis-methylcarbamoyl-trimethylendiamin
• NSC409112
• trimethylenebis(3-methylurea)
• 78152-52-0
• DTXSID80325187
• SCHEMBL11382117
• NSC-409112
• N,N'-Propane-1,3-diylbis(N'-methylurea)
•  

• Inchi： 1S/C7H16N4O2/c1-8-6(12)10-4-3-5-11-7(13)9-2/h3-5H2,1-2H3,(H2,8,10,12)(H2,9,11,13)
• InChI Key： FBXRDULUPPMRBE-UHFFFAOYSA-N
• SMILES： O=C(NC)NCCCNC(NC)=O

Computed Properties

• Exact Mass: 188.12748
• Monoisotopic Mass: 188.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26
• LogP: 0.79810